Cas no 2228263-16-7 (1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one)

• Product Name: 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one
• CAS No: 2228263-16-7
• MF: C₈H₆F₃NOS
• MW: 221.199551105499
• CID: 6601606
• PubChem ID: 165673248
• Update Time: 2025-06-09

1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one
• EN300-1966104
• 2228263-16-7

• Inchi： 1S/C8H6F3NOS/c9-8(10,11)6(13)5-3-14-7(12-5)4-1-2-4/h3-4H,1-2H2
• InChI Key： XGROFLYHUJRJKX-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(F)(F)F)=O)N=C1C1CC1

Computed Properties

• Exact Mass: 221.01221947g/mol
• Monoisotopic Mass: 221.01221947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2Ų

Additional information on 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one

Introduction to 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one (CAS No: 2228263-16-7)

1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. The compound belongs to the thiazole class of molecules, which are well-known for their broad spectrum of biological activities. The presence of a trifluoromethyl group and a cyclopropyl substituent in the molecule imparts distinct electronic and steric effects, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one can be described as a thiazole ring fused with a carbonyl group and a trifluoromethyl-substituted ethyl chain. The thiazole core is a key pharmacophore in many bioactive molecules, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The trifluoromethyl group enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. Additionally, the cyclopropyl ring introduces steric hindrance, which can influence binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead for the development of novel anti-inflammatory agents. Furthermore, its structural features align well with known kinase inhibitors, raising the possibility of its use in anticancer therapies.

In vitro studies have demonstrated promising results regarding the pharmacological activity of 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one. The compound exhibits moderate inhibitory activity against several inflammatory enzymes such as COX-2 and LOX. The presence of the trifluoromethyl group appears to enhance its binding affinity to these enzymes by improving hydrophobic interactions. Additionally, preliminary toxicity assays indicate that the compound is well-tolerated at tested doses, suggesting a favorable safety profile for further clinical development.

The synthesis of 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic steps include the formation of the thiazole ring via cyclization reactions and subsequent functionalization with the cyclopropyl and trifluoromethyl groups. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity in these transformations.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of fluorine into organic molecules often leads to enhanced pharmacokinetic properties due to its ability to modulate electronic distribution and metabolic stability. In the case of 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one, the trifluoromethyl group plays a crucial role in its bioactivity by increasing lipophilicity and reducing susceptibility to metabolic degradation. This feature has been widely exploited in drug design to improve oral bioavailability and therapeutic efficacy.

Current research efforts are focused on exploring derivatives of 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one to optimize its pharmacological profile. By modifying substituents on the thiazole ring or introducing additional functional groups, scientists aim to enhance potency while minimizing side effects. Structure-based drug design approaches are being employed to identify novel analogs with improved target specificity.

The potential applications of 1-(2-cyclopropyl-1,3-thiazol-4-yl)-2,2,2-trifluoroethan-1-one extend beyond anti-inflammatory therapy. Preliminary data suggest that it may also exhibit antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. This dual functionality makes it an attractive candidate for developing combination therapies that target both inflammation and infection.

As computational methods continue to evolve, virtual screening techniques are being increasingly used to identify promising candidates like 1-(2-cyclopropyl-1,3-thiazol-4-ylyl)-trifluoroethanone (CAS No: 2228263-16-7) from large chemical libraries. These high-throughput screening approaches allow researchers to rapidly assess thousands of compounds for their potential bioactivity against various disease targets. The integration of machine learning algorithms further enhances these processes by predicting molecular properties and optimizing synthetic routes.

In conclusion, 2228263-16-7 represents a structurally interesting molecule with significant pharmaceutical potential. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents targeting inflammation, cancer,and other diseases. Continued research efforts will likely uncover new applications for this compound, contributing valuable insights into drug discovery strategies.